Cas no 885271-60-3 (3-chloro-6-methyl-1H-indazole)

3-chloro-6-methyl-1H-indazole structure
3-chloro-6-methyl-1H-indazole structure
Product Name:3-chloro-6-methyl-1H-indazole
CAS No:885271-60-3
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD06738479
CID:710834
PubChem ID:18727691
Update Time:2024-10-26

3-chloro-6-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,3-chloro-6-methyl-
    • 3-Chloro-6-methyl-1H-indazole
    • 3-chloro-6-methyl-2H-indazole
    • 1H-Indazole,3-chloro-6-methyl
    • 3-CHLORO-6-METHYL-INDAZOLE
    • INDAZOLE,3-CHLORO-6-METHYL
    • 3-Chloro-6-methyl-1H-indazole (ACI)
    • CS-0054312
    • AKOS006294863
    • DB-077394
    • MFCD06738479
    • SCHEMBL8269417
    • AB27199
    • 885271-60-3
    • BS-23969
    • DTXSID60595846
    • 3-chloro-6-methyl-1H-indazole
    • MDL: MFCD06738479
    • Inchi: 1S/C8H7ClN2/c1-5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H,10,11)
    • InChI Key: MKLANKYFLBMWPO-UHFFFAOYSA-N
    • SMILES: ClC1C2C(=CC(C)=CC=2)NN=1

Computed Properties

  • Exact Mass: 166.03000
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.52470

3-chloro-6-methyl-1H-indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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